2-(4-Fluorophenyl)-2-methylpropan-1-amine hydrochloride
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Overview
Description
Scientific Research Applications
Crystal Structure Analysis
The compound 2-(4-Fluorophenyl)-2-methylpropan-1-amine hydrochloride has been studied for its crystal structure. A study by Gao Yu (2014) focused on the crystal structure of a similar compound, providing insights into its molecular interactions and stabilization mechanisms through hydrogen bonds and weak π-π stacking interactions (Gao, 2014).
Chemical Synthesis and Modification
The synthesis and chemical modification of compounds related to this compound have been explored. For instance, Bombek et al. (2004) investigated the electrophilic amination of 4-fluorophenol, which is a key step in synthesizing such compounds (Bombek et al., 2004).
Antitumor Properties
Research by Bradshaw et al. (2002) highlighted the antitumor properties of a related class of compounds, 2-(4-aminophenyl)benzothiazoles, which were modified to improve metabolic stability and efficacy against tumor cells (Bradshaw et al., 2002).
Anti-Influenza Virus Activity
Oka et al. (2001) synthesized novel tricyclic compounds with a unique amine moiety derived from 4-fluorophenyl, which showed potent anti-influenza A virus activity, indicating potential therapeutic applications (Oka et al., 2001).
Antibacterial Activity
The antibacterial activity of compounds related to this compound has been studied, as indicated by Uwabagira et al. (2018), who synthesized compounds with potential antibacterial properties (Uwabagira et al., 2018).
Corrosion Inhibition
Research into the inhibition of corrosion by similar compounds, as conducted by Leçe et al. (2008), suggests potential applications in protecting materials like mild steel in corrosive environments (Leçe et al., 2008).
Drug Metabolism
Studies on drug metabolism, such as the one by Teffera et al. (2013), have investigated the pharmacokinetics of novel compounds containing elements like 4-fluorophenyl, which can inform drug development processes (Teffera et al., 2013).
Polymer Electrolytes
Kim et al. (2011) explored the synthesis of polymer electrolytes using activated fluorophenyl-amine reaction, demonstrating applications in materials science (Kim et al., 2011).
Monoamine Oxidase B (MAO-B) Studies
Research by Nag et al. (2011) synthesized fluorine-18 labeled analogues of l-deprenyl, a compound structurally related to this compound, for studies on monoamine oxidase B (MAO-B), which is significant in neurology and pharmacology (Nag et al., 2011).
Antidepressive Activity
Investigations into the antidepressive activity of related compounds, as conducted by Yuan (2012), indicate the potential use of such chemicals in the treatment of mood disorders (Yuan, 2012).
Anti-Inflammatory Activity
Sun et al. (2019) studied fluorine-substituted compounds for their anti-inflammatory properties, contributing to the understanding of such compounds in medical applications (Sun et al., 2019).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(4-fluorophenyl)-2-methylpropan-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14FN.ClH/c1-10(2,7-12)8-3-5-9(11)6-4-8;/h3-6H,7,12H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWZDJUSXNORQHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CN)C1=CC=C(C=C1)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClFN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1312760-45-4 |
Source
|
Record name | 2-(4-fluorophenyl)-2-methylpropan-1-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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